Cas no 2378501-06-3 (Cyclobutane, 1-fluoro-1-(iodomethyl)-)

• Product Name: Cyclobutane, 1-fluoro-1-(iodomethyl)-
• CAS No: 2378501-06-3
• MF: C₅H₈FI
• MW: 214.019897460938
• CID: 5522760
• Update Time: 2025-05-24

Cyclobutane, 1-fluoro-1-(iodomethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-fluoro-1-(iodomethyl)-

• Inchi： 1S/C5H8FI/c6-5(4-7)2-1-3-5/h1-4H2
• InChI Key： OODNDTLBHZJSPO-UHFFFAOYSA-N
• SMILES： C1(F)(CI)CCC1

Additional information on Cyclobutane, 1-fluoro-1-(iodomethyl)-

Cyclobutane, 1-Fluoro-1-(Iodomethyl)-: A Comprehensive Overview

Cyclobutane, 1-fluoro-1-(iodomethyl)-, with the CAS number 2378501-06-3, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclobutane ring structure, which is a four-membered ring of carbon atoms. The presence of a fluorine atom and an iodomethyl group attached to the same carbon atom introduces significant steric and electronic effects, making this compound highly reactive and versatile in various chemical reactions.

The synthesis of 1-fluoro-1-(iodomethyl)cyclobutane typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the production costs and improving the overall yield. Researchers have also explored the use of transition metal catalysts to facilitate key transformations, such as cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. The cyclobutane ring system is known for its ability to mimic certain bioactive conformations, making it a valuable component in the design of novel pharmaceutical agents. For instance, studies have shown that derivatives of 1-fluoro-1-(iodomethyl)cyclobutane can exhibit potent inhibitory activity against specific enzymes involved in disease pathways.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique electronic properties of the cyclobutane ring, coupled with the substituent effects from fluorine and iodine atoms, make it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent research has focused on integrating this compound into polymer frameworks to enhance their thermal stability and mechanical properties.

The reactivity of cyclobutane, 1-fluoro-1-(iodomethyl)- is further enhanced by its ability to undergo various types of cycloaddition reactions. These reactions are fundamental in constructing larger molecular systems with intricate topologies. For example, Diels-Alder reactions involving this compound have been reported to yield highly functionalized products with potential applications in nanotechnology.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, 1-fluoro-1-(iodomethyl)cyclobutane can undergo rapid decomposition, minimizing its persistence in the environment. This information is vital for ensuring sustainable practices in its production and use.

In conclusion, cyclobutane, 1-fluoro-1-(iodomethyl)- stands out as a versatile and multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structural features and reactivity continue to drive innovative research, paving the way for new discoveries and technological advancements.